Cas no 1804412-46-1 (5-(Chloromethyl)-2-methoxybenzo[d]oxazole)

• Product Name: 5-(Chloromethyl)-2-methoxybenzo[d]oxazole
• CAS No: 1804412-46-1
• MF: C₉H₈ClNO₂
• MW: 197.618321418762
• CID: 4819224
• Update Time: 2025-06-08

5-(Chloromethyl)-2-methoxybenzo[d]oxazole Chemical and Physical Properties

Names and Identifiers

• 5-(Chloromethyl)-2-methoxybenzo[d]oxazole

• Inchi： 1S/C9H8ClNO2/c1-12-9-11-7-4-6(5-10)2-3-8(7)13-9/h2-4H,5H2,1H3
• InChI Key： FUXMLVYQQKWAGN-UHFFFAOYSA-N
• SMILES： ClCC1C=CC2=C(C=1)N=C(OC)O2

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 179
• XLogP3: 2.5
• Topological Polar Surface Area: 35.3

Additional information on 5-(Chloromethyl)-2-methoxybenzo[d]oxazole

5-(Chloromethyl)-2-methoxybenzo[d]oxazole: A Comprehensive Overview

5-(Chloromethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804412-46-1) is a unique compound that has garnered significant attention in the fields of organic chemistry and medicinal chemistry. This compound, characterized by its distinctive chloromethyl and methoxy substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of new pharmaceuticals and materials.

The molecular structure of 5-(Chloromethyl)-2-methoxybenzo[d]oxazole consists of a benzoxazole core, which is a heterocyclic aromatic compound with a five-membered ring containing an oxygen atom and a nitrogen atom. The presence of the chloromethyl group at the 5-position and the methoxy group at the 2-position imparts specific chemical reactivity and biological activity to this molecule. These functional groups can be readily modified through various synthetic transformations, making 5-(Chloromethyl)-2-methoxybenzo[d]oxazole a versatile building block in organic synthesis.

In recent years, there has been increasing interest in the use of benzoxazoles as scaffolds for the development of new drugs. The benzoxazole core is known to exhibit a range of biological activities, including antimicrobial, antiviral, and anticancer properties. The introduction of the chloromethyl and methoxy groups in 5-(Chloromethyl)-2-methoxybenzo[d]oxazole further enhances its potential as a lead compound for drug discovery. For instance, studies have shown that compounds with similar structures can act as potent inhibitors of specific enzymes involved in disease pathways.

The synthetic accessibility of 5-(Chloromethyl)-2-methoxybenzo[d]oxazole is another factor contributing to its appeal. Various synthetic routes have been developed to prepare this compound efficiently. One common approach involves the reaction of 2-methoxybenzaldehyde with chloroacetonitrile followed by cyclization to form the benzoxazole ring. This method provides high yields and good purity, making it suitable for large-scale production.

In addition to its potential in pharmaceutical applications, 5-(Chloromethyl)-2-methoxybenzo[d]oxazole has also been explored for its use in materials science. The benzoxazole core is known to exhibit excellent thermal stability and mechanical strength, making it suitable for applications in polymers and coatings. The presence of the chloromethyl group can be used to introduce additional functionalities through post-polymerization modifications, thereby expanding the range of potential applications.

The biological activity of 5-(Chloromethyl)-2-methoxybenzo[d]oxazole has been extensively studied in recent years. In vitro assays have demonstrated that this compound exhibits significant antimicrobial activity against a variety of bacterial strains, including both Gram-positive and Gram-negative bacteria. Furthermore, preliminary studies have shown that it can inhibit the growth of certain cancer cell lines, suggesting its potential as an anticancer agent.

To further understand the mechanism of action of 5-(Chloromethyl)-2-methoxybenzo[d]oxazole, researchers have conducted detailed structure-activity relationship (SAR) studies. These studies have revealed that the presence of the chloromethyl group is crucial for its biological activity, while the methoxy group plays a role in modulating its solubility and bioavailability. By systematically varying these substituents, researchers aim to optimize the properties of this compound for specific therapeutic applications.

Clinical trials are currently underway to evaluate the safety and efficacy of compounds derived from 5-(Chloromethyl)-2-methoxybenzo[d]oxazole. Early results from these trials are promising, with several compounds showing favorable pharmacokinetic profiles and low toxicity. These findings underscore the potential of this class of compounds as novel therapeutic agents.

In conclusion, 5-(Chloromethyl)-2-methoxybenzo[d]oxazole (CAS No. 1804412-46-1) is a versatile compound with a wide range of potential applications in both pharmaceuticals and materials science. Its unique chemical structure and biological activity make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its properties and mechanisms of action, it is likely that this compound will play an increasingly important role in advancing various fields of science and technology.